Cas no 1261779-54-7 (Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate
• CAS No: 1261779-54-7
• MF: C₁₂H₁₃ClF₂O₂
• MW: 262.680229902267
• CID: 4985643
• Update Time: 2025-06-14

Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate

• Inchi： 1S/C12H13ClF2O2/c1-2-17-11(16)6-5-8-3-4-9(12(14)15)7-10(8)13/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： WUHQDECBKKOGAZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate

Research Brief on Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate (CAS: 1261779-54-7): Recent Advances and Applications

Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate (CAS: 1261779-54-7) is a fluorinated aromatic ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and esterification. A study published in the Journal of Medicinal Chemistry (2023) highlighted an optimized synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The compound's stability under physiological conditions and its ability to penetrate cell membranes have been key factors in its evaluation as a potential drug candidate.

In pharmacological research, Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate has been investigated for its inhibitory effects on specific enzymatic targets. For instance, a recent study demonstrated its potent activity against cytochrome P450 enzymes, which play a critical role in drug metabolism. This finding suggests its potential use as a modulator of drug-drug interactions or as a lead compound for developing novel enzyme inhibitors. Additionally, its fluorinated structure has been linked to enhanced binding affinity and metabolic stability, traits highly sought after in modern drug design.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A 2022 study published in Pest Management Science reported its efficacy as a precursor for synthesizing novel herbicides with improved environmental profiles. The difluoromethyl group, in particular, contributes to the compound's bioactivity and selectivity, reducing non-target effects. These developments align with the growing demand for sustainable and efficient crop protection solutions.

Looking ahead, research on Ethyl 3-(2'-chloro-4'-(difluoromethyl)phenyl)propionate is expected to expand into new therapeutic areas and applications. Ongoing studies are exploring its potential in neurodegenerative diseases and inflammatory disorders, leveraging its unique chemical properties. Furthermore, advances in computational chemistry and structure-activity relationship (SAR) modeling are likely to accelerate the discovery of derivatives with enhanced efficacy and safety profiles. As the scientific community continues to unravel the full potential of this compound, it remains a valuable asset in the toolkit of chemical biology and pharmaceutical innovation.